6-Iodoacetamidotetramethyl Rhodamine, (Technical grade)

Specification

• CAS No.: 159435-00-4
• Molecular Formula: C26H24IN3O4
• Molecular Weight: 569.4 g/mol
• IUPAC Name: N-[3',6'-bis(dimethylamino)-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-yl]-2-iodoacetamide
• Standard InChI: InChI=1S/C26H24IN3O4/c1-29(2)16-6-9-19-22(12-16)33-23-13-17(30(3)4)7-10-20(23)26(19)21-11-15(28-24(31)14-27)5-8-18(21)25(32)34-26/h5-13H,14H2,1-4H3,(H,28,31)
• Standard InChI Key: PBNJVBIBIUPXPG-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)N(C)C)C5=C(C=CC(=C5)NC(=O)CI)C(=O)O3
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)N(C)C)C5=C(C=CC(=C5)NC(=O)CI)C(=O)O3

Introduction

General Information

6-Iodoacetamidotetramethyl Rhodamine (Technical grade) is a rhodamine dye mixture of 6-Iodo and 6-chloro that comes with the CAS number 159435-00-4. It functions as a thiol-reactive fluorescent probe utilized for labeling proteins in various applications, including fluorescence microscopy and fluorescence anisotropy measurements.

Product Information:

• Name: 6-Iodoacetamidotetramethyl Rhodamine, (Technical grade)

• CAS: 159435-00-4

• Formula: C26H24IN3O4

• Molecular Weight: 569.39

Applications and Uses

6-Iodoacetamidotetramethyl Rhodamine is primarily used as a fluorescent probe in biological research. Key applications include:

• Protein Labeling: This compound is effective for labeling proteins due to its thiol-reactive properties.

• Fluorescence Microscopy: Rhodamine dyes, including 6-Iodoacetamidotetramethyl Rhodamine, are extensively used in fluorescence microscopy because of their brightness and resistance to photobleaching.

• Fluorescence Anisotropy Measurements: It is valuable in studies directed at probing changes in orientation and mobility of proteins using fluorescence anisotropy measurements.

Safety and Handling

A safety data sheet is available. Proper handling procedures should be followed, including wearing protective gloves and eyewear, and working in a well-ventilated area.